6,6-Difluoro-5-methyl-5-hexenol

• Molecular Formula: C7H12F2O
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 6,6-difluoro-5-methylhex-5-en-1-ol
• InChI: InChI=1S/C7H12F2O/c1-6(7(8)9)4-2-3-5-10/h10H,2-5H2,1H3
• InChI Key: QZRAJMJQLBQKOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C(F)F)CCCCO

Description

6,6-Difluoro-5-methyl-5-hexenol is a useful research compound. Its molecular formula is C7H12F2O and its molecular weight is 150.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

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To 110 ml of tetrahydrofuran, 53 g (0.30 mol) of methyl 6,6-difluoro-5-methyl-5-hexenoate was dissolved, followed by adding 23 g (0.61 mmol) of sodium borohydride, heating the mixture under refluxing and slowly drop-wisely adding 50 ml of methanol. After the end of the drop-wise addition, the reaction liquid was stirred under refluxing for 1 hour, followed by cooling to room temperature, adding water and extracting with diethyl ether. The organic layer was washed with water, dilute hydrochloric acid and a saturated saline solution in this order, followed by drying over anhydrous magnesium sulfate, and concentrating under reduced pressure to obtain 36.5 g (yield: 82%) of 6,6-difluoro-5-methyl-5-hexenol.